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Compound of Interest

Compound Name: NCGC1481

Cat. No.: B15611948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of NCGC1481, a potent FLT3/IRAK1/4 inhibitor. The following procedural

guidance is based on established safety protocols for handling potent, research-grade

chemical compounds in a laboratory setting.

Personal Protective Equipment (PPE)
Due to the absence of a specific Safety Data Sheet (SDS) for NCGC1481, a conservative

approach based on general guidelines for handling potent kinase inhibitors and hazardous

chemicals is required. All personnel must adhere to the following minimum PPE requirements

when handling NCGC1481 in solid or solution form.
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Protection Type Required Equipment Purpose

Eye Protection

Chemical safety goggles or a

face shield worn over safety

glasses.

Protects eyes from splashes,

aerosols, and solid

particulates.

Hand Protection

Nitrile or other chemically

resistant gloves (double-

gloving recommended).

Prevents skin contact and

absorption. Gloves should be

changed immediately if

contaminated.

Body Protection
A fully buttoned laboratory

coat.

Protects skin and clothing from

contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the solid

compound or creating

solutions where aerosolization

is possible. Work should be

conducted in a certified

chemical fume hood.

Minimizes inhalation of the

compound.

Operational Plan: Safe Handling of NCGC1481
1. Preparation and Engineering Controls:

All work with solid NCGC1481 and the preparation of stock solutions must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Prepare all necessary materials and equipment before handling the compound to minimize

movement and potential for spills.

2. Handling Procedures:
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Wear all required PPE as detailed in the table above.

When weighing the solid compound, use a containment system such as a glove box or a

fume hood with a stable work surface to prevent dispersal of the powder.

When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

Keep all containers of NCGC1481 tightly sealed when not in use.

3. Spill and Exposure Procedures:

In case of a small spill:

Alert others in the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbent material and contaminated debris into a sealed, labeled

hazardous waste container.

Clean the spill area with an appropriate decontaminating solution.

In case of skin contact:

Immediately wash the affected area with copious amounts of water for at least 15 minutes.

Remove any contaminated clothing.

Seek medical attention.

In case of eye contact:

Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash

station.

Seek immediate medical attention.

Disposal Plan: Waste Management for NCGC1481
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All waste materials contaminated with NCGC1481 are considered hazardous chemical waste

and must be disposed of according to institutional and local regulations.

Solid Waste:

Collect all contaminated solid waste, including used gloves, bench paper, and pipette tips,

in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste:

Collect all liquid waste containing NCGC1481 in a dedicated, sealed, and clearly labeled

hazardous waste container.

Do not dispose of any NCGC1481 waste down the drain.[1]

Empty Containers:

Empty containers that held NCGC1481 should be triple-rinsed with a suitable solvent. The

rinsate must be collected as hazardous liquid waste.[2]

After rinsing, the empty container labels should be defaced before disposal according to

institutional guidelines.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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